S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate

• Molecular Formula: C12H11NO3S
• Molecular Weight: 249.29 g/mol
• IUPAC Name: S-[4-(2,5-dioxopyrrolidin-1-yl)phenyl] ethanethioate
• InChI: InChI=1S/C12H11NO3S/c1-8(14)17-10-4-2-9(3-5-10)13-11(15)6-7-12(13)16/h2-5H,6-7H2,1H3
• InChI Key: LZUDOWRVRADXTH-UHFFFAOYSA-N
• SMILES: CC(=O)SC1=CC=C(C=C1)N2C(=O)CCC2=O

Description

S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate, also known as SDPE, is a chemical compound that has been studied for its potential applications in scientific research. SDPE is a thiol-reactive compound that has been shown to have unique properties that make it useful for a variety of research applications.

Mechanism of Action

The mechanism of action of S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate involves its reaction with thiol groups on proteins. S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate is a thiol-reactive compound, meaning that it can react with the sulfur atoms in thiol groups on proteins. This reaction results in the formation of covalent bonds between different protein molecules, which can lead to the formation of protein aggregates or cross-linked networks.
Biochemical and Physiological Effects:
S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate has been shown to have a variety of biochemical and physiological effects. For example, S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase. S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate has also been shown to have antioxidant properties, which may be useful for protecting cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate for lab experiments is its ability to cross-link proteins. This can be useful for studying protein-protein interactions and for creating protein-based materials. However, one limitation of S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate is that it can be toxic to cells at high concentrations. Therefore, careful dosing and experimental design are necessary when using S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate in lab experiments.

Future Directions

There are many potential future directions for research on S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate. One area of interest is the development of new protein-based materials using S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate as a cross-linking agent. Another area of interest is the use of S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate in drug delivery systems, as its ability to react with thiol groups on proteins could be useful for targeting specific cells or tissues. Additionally, more research is needed to better understand the biochemical and physiological effects of S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate, as well as its potential applications in various fields of research.

Synthesis Methods

The synthesis of S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate involves the reaction of 4-(2,5-dioxo-1-pyrrolidinyl)phenyl isothiocyanate with ethanolamine. This reaction results in the formation of S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate, which can be purified through various methods such as column chromatography or recrystallization.

Scientific Research Applications

S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate has been studied for its potential applications in scientific research. One of the main uses of S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate is as a cross-linking agent for proteins. S-[4-(2,5-dioxo-1-pyrrolidinyl)phenyl] ethanethioate can react with thiol groups on proteins, resulting in the formation of covalent bonds between different protein molecules. This can be useful for studying protein-protein interactions and for creating protein-based materials.